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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the critical aspect of thermal stability in various grades of

carbonyl iron powders (CIPs). Understanding how these materials behave at elevated

temperatures is paramount for applications ranging from high-frequency electronics and

electromagnetic interference (EMI) shielding to catalysts and pharmaceutical formulations. This

document provides a comprehensive overview of the factors influencing thermal stability,

methods for its characterization, and a comparative analysis of different CIP grades based on

available data.

Introduction to Carbonyl Iron Powders and Thermal
Stability
Carbonyl iron powder is a high-purity form of iron, typically exceeding 97.5%, produced by the

thermal decomposition of iron pentacarbonyl (Fe(CO)₅).[1] This process yields fine, spherical

microparticles with unique magnetic properties.[1] CIPs are broadly categorized into "hard" and

"soft" grades. Hard grades retain the characteristic "onion-skin" shell structure from the

decomposition process, containing small amounts of carbon, nitrogen, and oxygen, which

contribute to their mechanical hardness.[2] Soft grades are produced by annealing the hard

grades in a hydrogen atmosphere, which removes these impurities and results in a

polycrystalline structure with excellent compaction properties.[2]
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However, the high reactivity of iron makes CIPs susceptible to oxidation at elevated

temperatures, generally starting around 200°C in the presence of oxygen.[3] This oxidation

leads to the formation of iron oxides on the particle surface, which can drastically alter the

material's magnetic and electrical properties, including a significant decrease in saturation

magnetization and an increase in coercivity.[3][4] For applications requiring stable performance

at high temperatures, enhancing the thermal stability of CIPs is a critical challenge. This is

often achieved through the application of inorganic coatings, such as silica (SiO₂), which act as

a protective barrier against oxidation.[3][5]

Experimental Protocols for Thermal Analysis
Assessing the thermal stability of carbonyl iron powders involves a suite of analytical

techniques designed to measure changes in mass, heat flow, and magnetic properties as a

function of temperature.

Thermogravimetric Analysis (TGA)
Objective: To determine the onset temperature of oxidation and quantify mass changes due to

oxidation or decomposition of coatings.

Methodology:

A small, precisely weighed sample of the carbonyl iron powder (typically 5-10 mg) is placed

in an alumina or platinum crucible.

The crucible is loaded into a TGA furnace.

The sample is heated at a constant rate (e.g., 10°C/min) over a defined temperature range

(e.g., from room temperature to 800°C).

A controlled atmosphere is maintained throughout the experiment, typically flowing air or a

specific oxygen concentration to study oxidation, or an inert gas like nitrogen to study

decomposition without oxidation.

The mass of the sample is continuously monitored as a function of temperature. An increase

in mass indicates an oxidation reaction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.mdpi.com/1996-1944/15/7/2499
https://www.mdpi.com/1996-1944/15/7/2499
https://www.researchgate.net/publication/287400182_Effect_of_particle_size_and_temperature_on_magnetization_properties_of_carbonyl_iron_powder
https://www.mdpi.com/1996-1944/15/7/2499
https://www.researchgate.net/publication/395925420_Dual-layer_coated_flaky_carbonyl_iron_powder_with_enhanced_high-temperature_oxidation_resistance_and_microwave_absorption_performance
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10782402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The data is plotted as mass change (%) versus temperature. The onset of oxidation is often

determined by the temperature at which a significant and continuous mass gain begins.

Differential Scanning Calorimetry (DSC)
Objective: To identify the temperatures at which exothermic (heat-releasing) or endothermic

(heat-absorbing) events occur, such as oxidation, phase transitions, or the decomposition of

coatings.

Methodology:

A small amount of the CIP sample is hermetically sealed in an aluminum or copper pan. An

empty, sealed pan is used as a reference.

Both the sample and reference pans are placed in the DSC furnace.

The furnace heats both pans at a controlled, linear rate.

The instrument measures the difference in heat flow required to maintain the sample and

reference at the same temperature.

Exothermic events, like oxidation, appear as peaks in the heat flow signal. Endothermic

events, such as melting or some decomposition processes, appear as troughs.

The resulting DSC curve plots heat flow against temperature, providing a thermal fingerprint

of the material's stability.

Temperature-Dependent Magnetic Property
Measurement
Objective: To evaluate the change in key magnetic parameters, such as saturation

magnetization (Ms) and coercivity (Hc), as a function of temperature.

Methodology:

The carbonyl iron powder is typically consolidated into a sample of known geometry, often by

pressing it into a pellet with a binder.
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The sample is placed in a vibrating sample magnetometer (VSM) equipped with a high-

temperature furnace.

A magnetic hysteresis loop (M-H loop) is measured at room temperature to establish

baseline magnetic properties.

The sample is then heated to a series of set temperatures in a controlled atmosphere.

At each temperature, a new M-H loop is measured.

From each loop, the saturation magnetization and coercivity are determined.

The data is then plotted to show the trend of these magnetic properties with increasing

temperature, revealing the extent of thermal degradation of magnetic performance.

Comparative Data on Thermal Stability
The following tables summarize quantitative data on the thermal stability of different carbonyl

iron grades, compiled from various sources. It is important to note that direct comparisons can

be challenging due to variations in experimental conditions across different studies.
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Carbonyl
Iron
Grade

Coating

Annealin
g
Temperat
ure (°C)

Atmosph
ere

Change
in
Saturatio
n
Magnetiz
ation (Ms)

Change
in
Coercivit
y (Hc)

Referenc
e

Uncoated

CIP
None 300 Air

Decreased

from 201.5

to 112.5

emu/g

Increased

from 7.5 to

180 Oe

[3]

Silica-

Coated

CIP

SiO₂ 220 Air
Slight

decrease

Not

specified
[3]

Silica-

Coated

CIP

SiO₂ 250 Air
Slight

decrease

Not

specified
[3]

Silica-

Coated

CIP

SiO₂ 300 Air
Noticeable

decrease
Increased [3]

Ti-

Compound

Coated

CIP

TiO₂-OH
Not

Annealed
N/A

Oxidation

onset

increased

from

369.8°C to

437.1°C

N/A [6]
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Carbonyl Iron Type Coating
Key Thermal
Stability Feature

Reference

Hard Grades (e.g.,

EW)
SiO₂

Onion-like structure is

more stable to high-

temperature oxidation.

[7]

Soft Grades (e.g., SL) None

Processed (reduced)

grades can have a

temperature-

stabilizing effect in

composites.

[7]

Insulated Grades

(e.g., SQ-HT, SW-S)
Proprietary

Optimized for mid- to

high-temperature

stability.

[8]

Visualizing Experimental Workflows and Logical
Relationships
The following diagrams, created using the DOT language, illustrate the experimental workflow

for thermal analysis and the cause-and-effect relationships in the thermal degradation of

carbonyl iron.
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Experimental workflow for thermal analysis of carbonyl iron.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10782402#exploring-the-thermal-stability-of-different-
carbonyl-iron-grades]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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